Cas no 498011-86-2 (Acetamide, 2-cyano-N-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: Acetamide, 2-cyano-N-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 498011-86-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1536813
• Update Time: 2024-08-24

Acetamide, 2-cyano-N-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-[4-(1,1-dimethylethyl)phenyl]-

• Inchi： 1S/C13H16N2O/c1-13(2,3)10-4-6-11(7-5-10)15-12(16)8-9-14/h4-7H,8H2,1-3H3,(H,15,16)
• InChI Key： JWQDHZHEAWQRJU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)(C)C)C=C1)(=O)CC#N

Computed Properties

• Exact Mass: 216.12638

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 408.3±38.0 °C(Predicted)
• PSA: 52.89
• pka: -0.90±0.10(Predicted)